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Compound of Interest

Compound Name: 4-Chloro-2-methylbutan-1-ol

Cat. No.: B15363494 Get Quote

Essential Safety and Handling Guide for 4-Chloro-2-
methylbutan-1-ol
Disclaimer: A specific Safety Data Sheet (SDS) for 4-Chloro-2-methylbutan-1-ol is not readily

available. The following guidance is based on the safety profiles of structurally similar

chemicals, including 4-chloro-1-butanol and 2-chloro-2-methylbutane. Researchers must

conduct a thorough, chemical-specific risk assessment before proceeding with any work.

This guide provides essential safety, handling, and disposal information for 4-Chloro-2-
methylbutan-1-ol for researchers, scientists, and drug development professionals.

Hazard Identification
Based on analogous compounds, 4-Chloro-2-methylbutan-1-ol is anticipated to present the

following hazards:

Flammability: Likely a flammable liquid and vapor.[1][2][3][4][5][6]

Skin Corrosion/Irritation: Expected to cause skin irritation.[1][2][5]

Serious Eye Damage/Irritation: Expected to cause serious eye irritation.[1][2][5][7]

Acute Toxicity: May be harmful if swallowed.[5][7]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1][2][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15363494?utm_src=pdf-interest
https://www.benchchem.com/product/b15363494?utm_src=pdf-body
https://www.benchchem.com/product/b15363494?utm_src=pdf-body
https://www.benchchem.com/product/b15363494?utm_src=pdf-body
https://www.benchchem.com/product/b15363494?utm_src=pdf-body
https://www.benchchem.com/product/b15363494?utm_src=pdf-body
https://www.benchchem.com/product/b15363494?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/277029
http://cdn.chemservice.com/product/msdsnew/External/English/N-10308%20English%20SDS%20US.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0404218&productDescription=4-CHLRO-1-BUTNOL+TECH.+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/C0200_EU_6N.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-4chloro1butanol-CASNO-928-51-2741P-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AAA18304AP&productDescription=2-METHYL-2-BUTANOL%2C+98%25+500ML&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/277029
http://cdn.chemservice.com/product/msdsnew/External/English/N-10308%20English%20SDS%20US.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-4chloro1butanol-CASNO-928-51-2741P-EN.aspx
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/277029
http://cdn.chemservice.com/product/msdsnew/External/English/N-10308%20English%20SDS%20US.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-4chloro1butanol-CASNO-928-51-2741P-EN.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2-methyl-2-butanol
https://www.lobachemie.com/lab-chemical-msds/MSDS-4chloro1butanol-CASNO-928-51-2741P-EN.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2-methyl-2-butanol
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/277029
http://cdn.chemservice.com/product/msdsnew/External/English/N-10308%20English%20SDS%20US.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-4chloro1butanol-CASNO-928-51-2741P-EN.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15363494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

4-Chloro-2-methylbutan-1-ol.

Protection Type Equipment Specification

Eye and Face Protection Safety Goggles

Chemical splash goggles

conforming to EN 166 (EU) or

NIOSH (US) standards.[8] A

face shield should be worn in

addition to goggles when there

is a splash hazard.[9]

Skin Protection Gloves

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber). Gloves must be

inspected before use and

changed immediately if

contaminated.[8][9][10][11]

Protective Clothing

A flame-retardant lab coat and

appropriate chemical-resistant

apron.[1][12]

Footwear Closed-toe shoes.[12]

Respiratory Protection Respirator

An air-purifying respirator with

an appropriate organic vapor

cartridge may be necessary if

working outside of a fume

hood or if ventilation is

inadequate. Use should be

based on a risk assessment

and in accordance with

institutional and regulatory

standards.[8][11]

Operational Plan: Handling and Storage
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Engineering Controls:

Work in a well-ventilated laboratory, preferably within a chemical fume hood.[3]

Ensure that an eyewash station and safety shower are readily accessible.[3]

Safe Handling Procedures:

Read and understand all safety information before handling the chemical.

Keep away from heat, sparks, open flames, and other ignition sources.[1][2][3][4]

Use non-sparking tools and explosion-proof equipment.[1][2][3]

Ground and bond containers and receiving equipment to prevent static discharge.[1][2]

Avoid contact with skin and eyes.[8]

Avoid breathing vapors or mist.[1][2]

Do not eat, drink, or smoke in the work area.[8]

Wash hands thoroughly after handling.[2]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][2]

Keep in a flammable liquid storage cabinet.

Store away from incompatible materials such as oxidizing agents.[3]

Disposal Plan
Waste Collection:

Collect waste 4-Chloro-2-methylbutan-1-ol and any contaminated materials in a

designated, properly labeled, and sealed container for halogenated organic waste.
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Do not mix with non-halogenated waste streams to avoid increased disposal costs.

Disposal Procedure:

Dispose of contents and container in accordance with all local, regional, national, and

international regulations.[1][2][4]

Arrange for disposal through a licensed hazardous waste disposal company.

Emergency Procedures
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Emergency Situation Immediate Action

Spill

Evacuate the area. Remove all ignition sources.

[8] Ventilate the area. Wear appropriate PPE.

Absorb the spill with an inert, non-combustible

material (e.g., sand, earth, vermiculite). Collect

the absorbed material in a sealed container for

disposal.[1][13]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin with plenty of water for

at least 15 minutes.[1][6][8] Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[5][6][8] Remove

contact lenses if present and easy to do.

Continue rinsing. Seek immediate medical

attention.

Inhalation

Move the person to fresh air and keep them in a

position comfortable for breathing.[1][8] If the

person is not breathing, give artificial respiration.

Seek medical attention if you feel unwell.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[8] Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[8]

Fire

Use dry chemical, carbon dioxide, or alcohol-

resistant foam to extinguish.[5][8] Do not use a

heavy water stream.[5] Firefighters should wear

self-contained breathing apparatus (SCBA) and

full protective gear.[6]

Experimental Workflow Visualization
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The following diagram illustrates the logical workflow for the safe handling of 4-Chloro-2-
methylbutan-1-ol from initial preparation to final disposal.

Safe Handling Workflow for 4-Chloro-2-methylbutan-1-ol
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Click to download full resolution via product page

Caption: Workflow for safe handling of 4-Chloro-2-methylbutan-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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